![molecular formula C11H10N2O2 B1303014 [3-(2-Pyrimidinyloxy)phenyl]methanol CAS No. 82440-25-3](/img/structure/B1303014.png)
[3-(2-Pyrimidinyloxy)phenyl]methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“[3-(2-Pyrimidinyloxy)phenyl]methanol” is a chemical compound with the empirical formula C11H10N2O2 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals . The molecular weight of this compound is 202.21 .
Molecular Structure Analysis
The molecular structure of “[3-(2-Pyrimidinyloxy)phenyl]methanol” can be represented by the SMILES stringOCc1cccc(Oc2ncccn2)c1
. This indicates that the molecule consists of a phenyl group (c1cccc(c1)) with a methanol (OC) and a pyrimidinyl (c2ncccn2) group attached to it. Physical And Chemical Properties Analysis
“[3-(2-Pyrimidinyloxy)phenyl]methanol” is a solid at room temperature . It has a melting point of 147-150°C . The InChI key for this compound isCHGNNFYTJABKLC-UHFFFAOYSA-N
.
Scientific Research Applications
Pharmacology
[3-(2-Pyrimidinyloxy)phenyl]methanol: is utilized in pharmacological research as a heterocyclic building block . Its structure is conducive to the synthesis of various pharmacologically active compounds. For instance, it can be used to develop new therapeutic agents by incorporating the pyrimidinyloxy phenyl moiety into drug molecules, which may interact with biological targets such as enzymes or receptors.
Material Science
In material science, this compound’s molecular structure offers potential for the creation of novel materials. Its aromatic ring, combined with the pyrimidinyloxy group, could be valuable in synthesizing polymers or small molecules with specific optical properties or chemical resistances .
Chemical Synthesis
As a versatile chemical intermediate, [3-(2-Pyrimidinyloxy)phenyl]methanol plays a crucial role in synthetic chemistry. It can be employed in the synthesis of complex organic molecules, serving as a precursor for various chemical reactions that lead to the formation of new bonds and functional groups .
Analytical Chemistry
In analytical chemistry, this compound can be used as a standard or reference material in chromatographic analysis to help identify and quantify similar compounds within a mixture. Its unique molecular signature allows for precise calibration of analytical instruments .
Safety and Hazards
This compound is classified as a skin sensitizer (Skin Sens. 1) according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The hazard statement associated with this classification is H317, which means it may cause an allergic skin reaction . The precautionary statement is P280, which advises wearing protective gloves and clothing to avoid contact .
properties
IUPAC Name |
(3-pyrimidin-2-yloxyphenyl)methanol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O2/c14-8-9-3-1-4-10(7-9)15-11-12-5-2-6-13-11/h1-7,14H,8H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHGNNFYTJABKLC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OC2=NC=CC=N2)CO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00376934 |
Source
|
Record name | [3-(2-pyrimidinyloxy)phenyl]methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00376934 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[3-(2-Pyrimidinyloxy)phenyl]methanol | |
CAS RN |
82440-25-3 |
Source
|
Record name | [3-(2-pyrimidinyloxy)phenyl]methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00376934 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.